Cas no 2229628-41-3 (2-1-(4-chloro-2-hydroxyphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(4-chloro-2-hydroxyphenyl)cyclobutylacetic acid
• CAS No: 2229628-41-3
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 6061270
• PubChem ID: 165675573
• Update Time: 2025-07-21

2-1-(4-chloro-2-hydroxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chloro-2-hydroxyphenyl)cyclobutylacetic acid
• 2-[1-(4-chloro-2-hydroxyphenyl)cyclobutyl]acetic acid
• EN300-1980023
• 2229628-41-3

• Inchi： 1S/C12H13ClO3/c13-8-2-3-9(10(14)6-8)12(4-1-5-12)7-11(15)16/h2-3,6,14H,1,4-5,7H2,(H,15,16)
• InChI Key： QGHOOVQLAWUADK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(4-chloro-2-hydroxyphenyl)cyclobutylacetic acid

Comprehensive Overview of 2-1-(4-chloro-2-hydroxyphenyl)cyclobutylacetic acid (CAS No. 2229628-41-3)

2-1-(4-chloro-2-hydroxyphenyl)cyclobutylacetic acid (CAS No. 2229628-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutylacetic acid backbone and 4-chloro-2-hydroxyphenyl substituent, exhibits potential applications in drug development, particularly in targeting inflammatory pathways and metabolic disorders. Its molecular structure combines a chlorophenol moiety with a cyclobutane ring, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

Recent studies highlight the growing demand for small-molecule inhibitors and anti-inflammatory agents, aligning with the compound's structural features. Researchers are investigating its role in modulating enzymes like COX-2 and LOX, which are critical in inflammation and pain management. The 4-chloro-2-hydroxyphenyl group is particularly noteworthy for its electron-withdrawing properties, which may enhance binding affinity to biological targets. This has led to increased searches for "cyclobutylacetic acid derivatives" and "chlorophenol-based therapeutics" in academic and industrial databases.

From a synthetic chemistry perspective, CAS No. 2229628-41-3 presents challenges and opportunities. Its preparation often involves multi-step organic reactions, including cyclobutane ring formation and selective chlorination. Optimizing these processes is a hot topic in green chemistry, as researchers seek eco-friendly methods to reduce waste and improve yields. Queries like "sustainable synthesis of cyclobutylacetic acids" and "catalytic chlorination techniques" reflect this trend. The compound's stability under physiological conditions also makes it a candidate for prodrug design, a frequently searched term in pharmacokinetics.

In the context of drug discovery, 2-1-(4-chloro-2-hydroxyphenyl)cyclobutylacetic acid is being evaluated for its bioavailability and ADME (Absorption, Distribution, Metabolism, Excretion) properties. Computational modeling studies, often referenced under "in silico drug design," predict its interaction with proteins involved in chronic diseases. The hydroxyphenyl moiety, in particular, is associated with antioxidant activity, a feature highly sought after in nutraceutical research. This aligns with popular searches for "natural antioxidant mimics" and "synthetic polyphenol alternatives."

Beyond pharmaceuticals, this compound's derivatives are explored in materials science, where its aromatic-chlorine bond could contribute to polymer stability. Searches for "halogenated cyclobutane monomers" and "high-performance polymers" underscore its industrial relevance. Regulatory agencies emphasize thorough toxicological profiling of such compounds, prompting queries about "SAR (Structure-Activity Relationship) studies" and "biodegradability of chlorinated organics."

In summary, 2-1-(4-chloro-2-hydroxyphenyl)cyclobutylacetic acid (CAS No. 2229628-41-3) represents a versatile scaffold with multidisciplinary applications. Its integration into precision medicine and green chemistry initiatives reflects broader scientific priorities. As research progresses, terms like "targeted drug delivery" and "catalysis innovation" will likely dominate associated discussions, ensuring its continued relevance in both academic and industrial settings.